N-(5-((4-(trifluoromethyl)benzyl)thio)-1,3,4-thiadiazol-2-yl)benzamide

• IUPAC Name: N-[5-[[4-(trifluoromethyl)phenyl]methylsulfanyl]-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C17H12F3N3OS2/c18-17(19,20)13-8-6-11(7-9-13)10-25-16-23-22-15(26-16)21-14(24)12-4-2-1-3-5-12/h1-9H,10H2,(H,21,22,24)
• InChI Key: HBGOPCJVHKWGTO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NC2=NN=C(S2)SCC3=CC=C(C=C3)C(F)(F)F
• Molecular Formula: C17H12F3N3OS2
• Molecular Weight: 395.4 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds involves various chemical reactions. For instance, the synthesis of a compound with a trifluoromethyl group involves the reaction of 3,5-bis(trifluoromethyl)benzonitrile with N,N-dimethyl formamide dimethyl acetal to yield an imine intermediate.

Scientific Research Applications

Chemical Synthesis and Characterization

• This compound and its derivatives are synthesized through reactions involving benzoyl isothiocyanates and methoxycarbonyl isothiocyanate with amino-triazinones or amino-triazoles, leading to the formation of substituted thiadiazolones and thiadiazoles. These reactions contribute to the development of compounds with potential chemical and biological utility (Coppo & Fawzi, 1997; Adhami et al., 2012).

Biological Activity

• The incorporation of thiadiazole and benzamide moieties has been explored for the synthesis of novel heterocyclic compounds demonstrating various biological activities, such as antimicrobial and anticancer properties. For instance, derivatives have been shown to exhibit promising antibacterial and antifungal activities against a range of pathogens, highlighting their potential as therapeutic agents (Patel et al., 2015a; Patel et al., 2015b).

Nematocidal Activity

• Some derivatives have been identified to possess significant nematocidal activities, offering potential as lead compounds for developing new nematicides. These findings are crucial for agricultural applications, where controlling nematode pests is a major challenge (Liu et al., 2022).

Anticancer Studies

• Research into the anticancer potential of thiadiazole benzamide derivatives has shown that these compounds can exhibit significant inhibitory effects against various cancer cell lines, including breast, leukemia, and prostate cancers. Such studies provide a foundation for further exploration of these compounds as anticancer agents (Tiwari et al., 2017; Aliabadi et al., 2020).

Photophysical Properties

• The photophysical properties of thiadiazole benzamide derivatives, including fluorescence characteristics, have been studied, revealing their potential utility in developing fluorescent probes and materials. These properties are influenced by the molecular structure and solvent environment, indicating the versatility of these compounds in various applications (Zhang et al., 2017; Matwijczuk et al., 2017).